Cas no 62128-00-1 (Benzenamine, 4-ethoxy-N-[(5-nitro-2-thienyl)methylene]-)

• Product Name: Benzenamine, 4-ethoxy-N-[(5-nitro-2-thienyl)methylene]-
• CAS No: 62128-00-1
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 457134
• PubChem ID: 693192
• Update Time: 2025-04-19

Benzenamine, 4-ethoxy-N-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-ethoxy-N-[(5-nitro-2-thienyl)methylene]-
• N-(4-ethoxyphenyl)-1-(5-nitrothiophen-2-yl)methanimine
• AG-205/09984001
• 62128-00-1
• 4-ethoxy-N-[(5-nitro-2-thienyl)methylene]aniline
• SR-01000315581
• AKOS000483172
• DTXSID70351197
• SR-01000315581-1

• Inchi： 1S/C13H12N2O3S/c1-2-18-11-5-3-10(4-6-11)14-9-12-7-8-13(19-12)15(16)17/h3-9H,2H2,1H3/b14-9+
• InChI Key： VIOAMLZLMXNMNS-NTEUORMPSA-N
• SMILES： S1C(=CC=C1/C=N/C1C=CC(=CC=1)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.05696
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 64.73